4-(Prop-1-yn-1-yl)aniline

• CAS RN: 223562-47-8
• Molecular Formula: C9H9N
• Molecular Weight: 131.17 g/mol
• IUPAC Name: 4-prop-1-ynylaniline
• InChI: InChI=1S/C9H9N/c1-2-3-8-4-6-9(10)7-5-8/h4-7H,10H2,1H3
• InChI Key: XEYHJKINFQTLRC-UHFFFAOYSA-N
• Canonical SMILES: CC#CC1=CC=C(C=C1)N

Description

4-(Prop-1-yn-1-yl)aniline is a useful research compound. Its molecular formula is C9H9N and its molecular weight is 131.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5.47 g (25 mmol) of 4-iodoaniline, 0.878 g (1.25 mmol) of bis-triphenylphosphine palladium dichloride, 0.47 g (2.5 mmol) of copper (I) iodide, and 20 mL of piperidine are placed in a pressure apparatus. Then 6.1 bar gaseous propyne are piped into the pressure apparatus, while the temperature rises to 39° C. It is therefore cooled with water. The mixture is stirred for 2 hours at ambient temperature and the reaction mixture is then extracted with ethyl acetate and water. The organic phase is dried over sodium sulfate, evaporated down, and the residue purified by column chromatography on silica gel (eluant: cyclohexane/ethyl acetate (4:1)). Yield: 2.1 g (64% of theory); C9H9N (M=131.17); calc.: molecular ion peak (M+H)+: 132; found: molecular ion peak (M+H)+: 132.